Cas no 57266-69-0 (3-chloropyridine-2-carboxylic acid)

• Product name: 3-chloropyridine-2-carboxylic acid
• CAS No: 57266-69-0
• MF: C₆H₄ClNO₂
• MW: 157.554460525513
• MDL: MFCD01646325
• CID: 57103
• PubChem ID: 824632

3-chloropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloropyridine-2-carboxylic acid
• 3-Chloropyridine-?2-?carboxylic acid
• 3-Chloropicolinic acid
• 3-Chloro-2-pyridinecarboxylic Acid
• 3-chloro-2-picolinic acid
• 2-Pyridinecarboxylic acid, 3-chloro-
• 3-Chloropyridine-2-carboxylicacid
• 3-chloro-pyridine-2-carboxylic acid
• chloropicolinic acid
• PubChem12918
• 3-chloro picolinic acid
• KSC269G3F
• 3-CHLORO-2-PICOLINICACID
• XTMUXJBJCMRWPG-UHFFFAOYSA-N
• 3-
• 3-chloropyridine-2-carboxylic acid

• MDL： MFCD01646325
• Inchi： 1S/C6H4ClNO2/c7-4-2-1-3-8-5(4)6(9)10/h1-3H,(H,9,10)
• InChI Key： XTMUXJBJCMRWPG-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C([H])=NC=1C(=O)O[H]

Computed Properties

• Exact Mass: 156.99300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Topological Polar Surface Area: 50.2

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 154°C(dec.)(lit.)
• Boiling Point: 297.6℃ at 760 mmHg
• Flash Point: 133.8℃
• PSA: 50.19000
• LogP: 1.43320

3-chloropyridine-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R36
• Safety Term：S26

3-chloropyridine-2-carboxylic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-chloropyridine-2-carboxylic acid

3-Chloropyridine-2-Carboxylic Acid (CAS No. 57266-69-0): Properties, Applications, and Market Insights

3-Chloropyridine-2-carboxylic acid (CAS No. 57266-69-0) is a versatile heterocyclic carboxylic acid that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine ring substituted with a chlorine atom and a carboxylic acid group, serves as a crucial building block in organic synthesis. With the increasing demand for specialty chemicals in drug development, understanding its properties and applications has become essential for researchers and industry professionals.

The molecular structure of 3-chloropyridine-2-carboxylic acid features a chloro-substituted pyridine core, which enhances its reactivity in various chemical transformations. This compound typically appears as a white to off-white crystalline powder with a molecular weight of 157.55 g/mol. Its carboxylic acid functionality makes it particularly valuable for forming esters, amides, and other derivatives, which are widely used in medicinal chemistry. Recent studies highlight its role in developing antimicrobial agents and enzyme inhibitors, aligning with the growing focus on combating antibiotic resistance.

In pharmaceutical applications, 3-chloropyridine-2-carboxylic acid is frequently employed as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its derivatives have shown promise in the development of central nervous system (CNS) drugs and anti-inflammatory compounds. Researchers are particularly interested in its potential to modulate biological pathways, making it a hotspot in drug discovery pipelines. The compound's compatibility with green chemistry principles also aligns with the industry's shift toward sustainable synthesis methods.

The agrochemical sector utilizes 3-chloropyridine-2-carboxylic acid in the production of crop protection agents. Its structural motifs are found in herbicides and fungicides, contributing to enhanced efficacy and environmental safety. With the global push for sustainable agriculture, this compound's role in developing next-generation agrochemicals has gained prominence. Innovations in precision farming and biodegradable formulations further underscore its relevance in modern agricultural practices.

From a market perspective, the demand for 3-chloropyridine-2-carboxylic acid is driven by its applications in high-value chemical synthesis. The compound is commercially available through specialty chemical suppliers, with purity grades ranging from 95% to 99%. Pricing trends reflect its niche status, often influenced by raw material availability and regional production capacities. Analysts project steady growth in its market, particularly in regions with robust pharmaceutical manufacturing hubs like North America, Europe, and Asia-Pacific.

Quality control and regulatory compliance are critical when handling 3-chloropyridine-2-carboxylic acid. Reputable suppliers provide certificates of analysis (CoA) and ensure adherence to Good Manufacturing Practices (GMP). Researchers should verify specifications such as melting point (typically 150–155°C) and HPLC purity before use. Storage recommendations usually include keeping the compound in a cool, dry place away from light to maintain stability.

Recent advancements in catalytic synthesis methods have improved the production efficiency of 3-chloropyridine-2-carboxylic acid. Novel approaches using transition metal catalysts and microwave-assisted reactions have reduced reaction times and improved yields. These innovations address the chemical industry's need for cost-effective manufacturing while minimizing environmental impact. Such developments are particularly relevant given the increasing emphasis on circular economy principles in chemical production.

In analytical chemistry, 3-chloropyridine-2-carboxylic acid serves as a reference standard for method development. Its distinct UV absorption spectrum and chromatographic behavior make it useful for calibrating instruments in quality control laboratories. The compound's stability under various analytical conditions has been well-documented, supporting its utility in pharmaceutical testing protocols.

The scientific literature contains numerous studies exploring the structure-activity relationships of 3-chloropyridine-2-carboxylic acid derivatives. These investigations often focus on optimizing bioavailability and target selectivity for therapeutic applications. Computational chemistry approaches, including molecular docking studies, have become valuable tools for predicting the compound's interactions with biological targets, accelerating the drug discovery process.

Looking ahead, 3-chloropyridine-2-carboxylic acid is poised to maintain its importance in specialty chemical markets. Emerging applications in material science, particularly in the development of functional polymers and coordination complexes, are expanding its utility beyond traditional sectors. As research continues to uncover new possibilities for this versatile compound, its role in advancing scientific innovation across multiple disciplines appears increasingly significant.